molecular formula C11H10BrFO B107352 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone CAS No. 204205-33-4

2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone

Cat. No.: B107352
CAS No.: 204205-33-4
M. Wt: 257.1 g/mol
InChI Key: LMCZCCDXOZGIND-UHFFFAOYSA-N
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Description

2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone, also known as this compound, is a useful research compound. Its molecular formula is C11H10BrFO and its molecular weight is 257.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Production

  • Zheng Min (2013) developed an improved method for synthesizing 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone. The process involved using a Grignard reagent prepared from 2-fluorobenzyl bromide and adding it to cyclopropanecarbonitrile. This method proved feasible for industrial production with a product content of 96% and productivity of 83.9% (Zheng Min, 2013).

Application in Synthesis of Other Compounds

  • Zhang Yi-fan (2010) described the use of this compound in synthesizing 4-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-N,β-diphenyl-benzenebutanamide, a key intermediate of atorvastatin calcium (Zhang Yi-fan, 2010).
  • Jafar Abbasi Shiran et al. (2015) utilized this compound in a one-pot, three-component synthesis of novel thiazole derivatives with potential antibacterial activity (Jafar Abbasi Shiran et al., 2015).

Development of Organic Compounds

  • G. W. Gray and S. Kelly (1981) researched the effects of substituents like fluorophenyl on the properties of organic compounds, specifically in the context of 4-n-alkyl-2-fluorophenyl derivatives (G. W. Gray & S. Kelly, 1981).
  • S. G. Jagadhani et al. (2014) synthesized fluorinated chromones using bromo-2-fluorobenzaldehyde, highlighting its role in the development of compounds with antimicrobial properties (S. G. Jagadhani et al., 2014).

Exploration in Medicinal Chemistry

  • Tan Bin (2010) synthesized 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride starting from a related compound, showing its relevance in creating new medicinal compounds (Tan Bin, 2010).
  • F. Ghanbari Pirbasti et al. (2016) synthesized thiazole derivatives for potential use as antioxidant agents, using 2-bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone as a precursor (F. Ghanbari Pirbasti et al., 2016).

Contribution to Chemical Synthesis Techniques

  • Mao Ze-we (2015) prepared N-heterocycle substituted phenylethanone derivatives using 2-bromo-4'-fluorophenylethanone, demonstrating its utility in organic synthesis (Mao Ze-we, 2015).

Role in Photophysical Research

  • Sujin Park et al. (2015) reported the synthesis of new fluorophores, showcasing the versatility of compounds like this compound in the development of materials with unique optical properties (Sujin Park et al., 2015).

Future Directions

Future research could focus on the development of synthetic methodologies that enable the preparation of aromatic amides from 2-bromo-2,2-difluoroacetamides utilizing a copper-catalyzed direct arylation .

Properties

IUPAC Name

2-bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10BrFO/c12-10(11(14)7-5-6-7)8-3-1-2-4-9(8)13/h1-4,7,10H,5-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMCZCCDXOZGIND-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C(=O)C(C2=CC=CC=C2F)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10BrFO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60634062
Record name 2-Bromo-1-cyclopropyl-2-(2-fluorophenyl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60634062
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

257.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

204205-33-4
Record name 2-Bromo-1-cyclopropyl-2-(2-fluorophenyl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60634062
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Bromo-1-cyclopropyl-2-(2-fluorophenyl)ethanone
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Customer
Q & A

Q1: What are the key advancements in the synthesis of 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone?

A: Recent research [] highlights an improved method for synthesizing this compound. This method utilizes a Grignard reaction between 2-fluorobenzyl bromide and cyclopropanecarbonitrile to first yield cyclopropyl 2-fluorobenzyl ketone. Subsequent bromination using 1,3-dibromo-5,5-dimethylhydantoin under illumination produces the desired this compound.

Q2: Beyond its role as a Prasugrel intermediate, has this compound been explored in other chemical applications?

A: Yes, research indicates that this compound serves as a valuable building block in synthesizing fluorine-containing thiazole and bis-3H-thiazole derivatives []. These heterocyclic compounds are of significant interest due to their potential biological activities, particularly their antibacterial properties.

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